Cas no 587-01-9 (2-Propanol,1,3-dichloro-, 2-carbamate)

• Product Name: 2-Propanol,1,3-dichloro-, 2-carbamate
• CAS No: 587-01-9
• MF: C₄H₇Cl₂NO₂
• MW: 172.009879350662
• CID: 375918
• PubChem ID: 68516
• Update Time: 2025-04-19

2-Propanol,1,3-dichloro-, 2-carbamate Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1,3-dichloro-, 2-carbamate
• 1,3-dichloropropan-2-yl carbamate
• 2-chloro-1-(chloromethyl)ethyl carbamate
• 1,3-Dichlor-2-carbamoyloxy-propan
• 2-Carbamoyloxy-1,3-dichlor-propan
• AC1L29WG
• AC1Q3TX6
• AR-1B6875
• CTK5A8726
• EINECS 209-593-2
• KST-1B6129
• NSC12126
• 9VC26H4S45
• 587-01-9
• NSC-12126
• NSC 12126
• 2-Propanol, 1,3-dichloro-, 2-carbamate
• FT-0698688
• Etocas 35
• DTXSID40207394
• NS00034001
• JMNCUXPHXKHBPY-UHFFFAOYSA-N
• UNII-9VC26H4S45
• SCHEMBL14783931

• Inchi： 1S/C4H7Cl2NO2/c5-1-3(2-6)9-4(7)8/h3H,1-2H2,(H2,7,8)
• InChI Key： JMNCUXPHXKHBPY-UHFFFAOYSA-N
• SMILES： ClCC(CCl)OC(N)=O

Computed Properties

• Exact Mass: 170.98551
• Monoisotopic Mass: 170.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 94.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.377
• Boiling Point: 305.7°Cat760mmHg
• Flash Point: 138.7°C
• Refractive Index: 1.481
• PSA: 52.32
• LogP: 1.62820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives